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Compound of Interest

Compound Name: Diisononyl adipate

Cat. No.: B167168 Get Quote

An In-depth Technical Guide on Diisononyl Adipate (DINA)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisononyl adipate (DINA) is a high molecular weight adipate ester primarily utilized as a

plasticizer. It is valued for its ability to impart flexibility and stability to polymers, particularly at

low temperatures. As regulatory scrutiny of certain ortho-phthalate plasticizers has intensified,

DINA has emerged as a common alternative in various applications, including in polyvinyl

chloride (PVC) products.[1][2] This technical guide provides a comprehensive overview of

DINA, focusing on its chemical identity, physicochemical properties, regulatory status, and

toxicological profile, presented in a manner conducive to research and professional evaluation.

Chemical Identity and Physicochemical Properties
Diisononyl adipate is a complex mixture of branched-chain isomers. Its fundamental

properties are summarized below.
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Property Value Reference(s)

CAS Number 33703-08-1 [3][4][5]

EC Number 251-646-7 [1][6]

Molecular Formula C24H46O4 [4][5]

Molecular Weight 398.62 g/mol [1][4][5]

Physical State Colorless, oily liquid [4][5]

Boiling Point 232 - 233 °C [4]

Melting Point -60 °C [4]

Density 0.92 g/cm³ (at 20 °C) [1]

Water Solubility 2.2x10-4 mg/L at 20°C [4]

log Kow (Octanol-Water

Partition Coefficient)
9.24 [4]

Regulatory and Safety Overview
The regulatory landscape for diisononyl adipate is multifaceted, with classifications and

assessments varying by region and agency. This section provides a summary of key regulatory

information and hazard classifications.

European Union
Under the Regulation (EC) No 1272/2008 (CLP), diisononyl adipate is classified with the

following hazards:

Eye Irritation (Category 2), with the hazard statement H319: Causes serious eye irritation.[3]

Skin Sensitization (Category 1), with the hazard statement H317: May cause an allergic skin

reaction.[3]

Chronic Aquatic Hazard (Category 3), with the hazard statement H412: Harmful to aquatic

life with long lasting effects.[3]
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Diisononyl adipate is registered under the REACH regulation.[6][7]

United States
In the United States, the Consumer Product Safety Commission (CPSC) has reviewed the

toxicity of DINA. A 2019 staff statement, based on a report from the University of Cincinnati,

concluded that the available animal data were sufficient to determine that DINA is not acutely

toxic under the Federal Hazardous Substances Act (FHSA) following single oral or dermal

exposures.[4] However, no data were available for acute inhalation toxicity.[4]

The Environmental Protection Agency (EPA) lists diisononyl adipate under the Toxic

Substances Control Act (TSCA).[7] It is important to distinguish diisononyl adipate (DINA)

from diisononyl phthalate (DINP), which is a different substance and has undergone a separate

risk evaluation by the EPA that identified unreasonable risks to human health.[8]

Other Regions
DINA is also listed on chemical inventories in other regions, including:

Australia: Australian Inventory of Industrial Chemicals (AICIS).[7]

New Zealand: Does not have an individual approval but may be used under an appropriate

group standard.[7]

The following diagram illustrates the logical flow of hazard identification for DINA based on

available safety data sheets.

Human Health Hazards Environmental Hazards

Diisononyl Adipate (DINA)

Causes serious eye irritation (H319) May cause an allergic skin reaction (H317) Not classified as acutely toxic (oral, dermal) Not classified as carcinogenic Not classified as germ cell mutagenic Not classified as a reproductive toxicant Harmful to aquatic life with long lasting effects (H412)
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Hazard Identification for Diisononyl Adipate

Toxicological Profile
The toxicological database for diisononyl adipate indicates a low order of acute toxicity but

highlights concerns regarding eye and skin sensitization.

Acute Toxicity
Oral: The oral LD50 in rats is reported to be >10,000 mg/kg, indicating low acute toxicity via

ingestion.[4]

Dermal: The dermal LD50 in rabbits is >3,160 mg/kg.[4] No deaths or signs of systemic

toxicity were observed at this dose, though mild redness and swelling were noted.[4]

Inhalation: No studies on the acute inhalation toxicity of DINA were found.[4]

Irritation and Sensitization
Skin Irritation: Data from studies in rabbits suggest that DINA is not a skin irritant.[4]

Eye Irritation: DINA is classified as causing serious eye irritation.[3]

Skin Sensitization: It is classified as a skin sensitizer, meaning it may cause an allergic

reaction upon contact with the skin.[3]

Repeated Dose Toxicity
Subchronic oral dose studies have been conducted in rats and dogs. In rats, a non-adverse

increase in relative kidney weight was observed at 500 mg/kg-day.[4] In dogs, undefined

histopathological changes in the kidneys were reported at higher doses.[4]

Genotoxicity and Carcinogenicity
Genotoxicity: DINA has tested negative for gene mutation in both bacterial and mammalian

cells, as well as for clastogenicity in mammalian cells.[4]

Carcinogenicity: DINA has not been tested for carcinogenicity.[4]
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Reproductive and Developmental Toxicity
There are no available studies on the reproductive or developmental toxicity of diisononyl
adipate.[2][4]

The following table summarizes the key toxicological endpoints for DINA.

Endpoint Species Route Result Reference(s)

Acute Oral

Toxicity
Rat Oral

LD50 > 10,000

mg/kg
[4]

Acute Dermal

Toxicity
Rabbit Dermal

LD50 > 3,160

mg/kg
[4]

Skin Irritation Rabbit Dermal Not irritating [4]

Eye Irritation - -
Causes serious

eye irritation
[3]

Skin

Sensitization
- -

May cause an

allergic skin

reaction

[3]

Genotoxicity - In vitro

Negative in

bacterial and

mammalian cell

assays

[4]

Carcinogenicity - - Not tested [4]

Reproductive/De

velopmental

Toxicity

- - Not tested [2][4]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in this guide are not publicly

available in the referenced summary documents. Regulatory submissions to agencies like

ECHA contain study summaries, but the full, detailed methodologies are typically proprietary to
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the registrants. For researchers requiring specific experimental details, it is recommended to

consult the primary scientific literature or contact the entities that commissioned the studies.

Human Metabolism
Recent research has begun to elucidate the human metabolism of DINA. A study identified

three specific monoester metabolites in urine: mono(hydroxy-isononyl) adipate (OH-MINA),

mono(oxo-isononyl) adipate (oxo-MINA), and mono(carboxy-isooctyl) adipate (cx-MIOA).[2]

These findings provide a basis for developing biomarkers to assess human exposure to DINA.

[2]

The logical workflow for assessing the risk of a chemical like DINA under a framework such as

the Federal Hazardous Substances Act (FHSA) is depicted below.
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Chemical Substance (DINA)

Hazard Identification
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Not a 'Hazardous Substance'
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Considered a 'Hazardous Substance'
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Chemical Risk Assessment Workflow

Conclusion
Diisononyl adipate has a well-defined chemical identity and a toxicological profile

characterized by low acute toxicity but with identified hazards of eye irritation and skin

sensitization. Significant data gaps exist, particularly concerning its potential for carcinogenicity
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and reproductive or developmental effects. As DINA is used as an alternative to other

plasticizers, continued research into its long-term health effects and environmental fate is

warranted. Professionals in research and drug development should be aware of its sensitizing

properties and handle it in accordance with the safety precautions outlined in its Safety Data

Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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